5-(Chloromethyl)-8-thia-4,6-diazatricyclo[7.5.0.0(2,7)]tetradeca-1(9),2(7),3,5-tetraen-3-ol

• IUPAC Name: 5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
• InChI: InChI=1S/C12H13ClN2OS/c13-6-9-14-11(16)10-7-4-2-1-3-5-8(7)17-12(10)15-9/h1-6H2,(H,14,15,16)
• InChI Key: GMSVGGFQFUKWPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC3=C2C(=O)NC(=N3)CCl
• Molecular Formula: C12H13ClN2OS
• Molecular Weight: 268.76 g/mol

Description

5-(Chloromethyl)-8-thia-4,6-diazatricyclo[7.5.0.0(2,7)]tetradeca-1(9),2(7),3,5-tetraen-3-ol is a useful research compound. Its molecular formula is C12H13ClN2OS and its molecular weight is 268.76 g/mol. The purity is usually 95%.
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Scientific Research Applications

Photochemical Reactions and Tautomerism

5-(Chloromethyl)-8-thia-4,6-diazatricyclo compound has been studied for its photochemical reaction properties. It undergoes a photochemical reaction to form a valence tautomer with a dispiro structure when irradiated with visible light shorter than 450 nm. This tautomer is unstable to heat and reverts back to its original form upon application of heat (Muramatsu, Toyota, & Suzuki, 2005).

Synthesis and Chemistry in Antitumor Agents

This compound has also been explored in the context of antitumor agents. The interaction of similar compounds with alkyl and aryl isocyanates in the dark has been shown to afford novel broad-spectrum antitumor agents. These agents may act as prodrugs, undergoing ring opening to form active compounds in aqueous solutions (Stevens et al., 1984).

Cyclometallated Derivatives in Platinum(II) Complexes

Research has been conducted on cyclometallated derivatives of platinum(II) derived from compounds structurally related to 5-(Chloromethyl)-8-thia-4,6-diazatricyclo. These complexes have been characterized by IR, MS, and NMR spectra and have shown potential applications in various fields, including medicinal chemistry (Stoccoro et al., 1994).

Synthesis and Structural Analysis

The synthesis and structural analysis of similar compounds have been extensively studied. X-ray structure analyses of related compounds have shown interesting features, such as hypervalent character in their bonds, which could have implications for further applications in material science and molecular engineering (Iwasaki et al., 1997).

Novel Heterocyclic Systems and Antimicrobial Properties

Compounds in this category have been synthesized to create novel heterocyclic systems. Such systems have shown useful antibiotic properties and could be significant in the development of new pharmaceuticals (Norris, 2008).